2-(9H-carbazol-3-yl)acetic Acid

• CAS: 374916-11-7
• Molecular Formula: C14H11NO2
• Molecular Weight: 225.24 g/mol
• SMILES: C1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)CC(=O)O
• InChI: InChI=1S/C14H11NO2/c16-14(17)8-9-5-6-13-11(7-9)10-3-1-2-4-12(10)15-13/h1-7,15H,8H2,(H,16,17)
• InChIKey: OKOWWPXKLYLOLH-UHFFFAOYSA-N

2-(9H-Carbazol-3-yl)acetic Acid – Physicochemical Profile

2-(9H-Carbazol-3-yl)acetic acid (CAS 374916-11-7) is a C‑3 substituted carbazole derivative bearing a carboxylic acid side chain at the 3‑position of the tricyclic carbazole core [1]. It possesses a molecular formula of C14H11NO2 and a molecular weight of 225.24 g·mol⁻¹ . The compound is commercially available at a standard purity of ≥95% , with analytical documentation (NMR, HPLC, GC) provided by suppliers such as Bidepharm . Predicted physicochemical properties include a logP of 3.2 and a topological polar surface area (TPSA) of 53.1 Ų [1], which distinguish it from its N‑9 substituted isomer and influence its suitability as a fragment or building block in medicinal chemistry and materials science.

1

C‑3 carbazole building block with orthogonal reactivity

2

Dual H‑bond donor for fragment‑based design

3

Batch QC (NMR, HPLC, GC) supports regioisomer identity

• [1] Chem960. 9H‑Carbazole‑3‑acetic acid (CAS 374916‑11‑7) – Physicochemical Properties. https://mip.chem960.com/cas/374916117/ (accessed 2026‑04‑28). View Source

2-(9H-Carbazol-3-yl)acetic Acid – Isomer Differentiation

Although 2‑(9H‑carbazol‑3‑yl)acetic acid and its N‑9 regioisomer (CAS 524‑80‑1) share an identical molecular formula (C14H11NO2) and molecular weight [1][2], their substitution pattern fundamentally alters key physicochemical properties that govern molecular recognition, solubility, and permeability. The 3‑position substitution results in a higher logP (3.2 vs. 2.79) [1][2], a larger TPSA (53.1 vs. 42.23 Ų) [1][2], a lower predicted pKa (4.41 vs. 4.58) [2], and an additional hydrogen‑bond donor [1]. These differences mean the two isomers will exhibit distinct ionization states at physiological pH, different passive membrane permeabilities, and altered hydrogen‑bonding patterns with biological targets. Consequently, they cannot be considered functionally interchangeable in any research or industrial context where potency, selectivity, or pharmacokinetic behaviour depends on precise molecular recognition.

Lipophilicity shift Higher logP in the 3‑isomer alters membrane permeability; the N‑9 isomer may not match passive diffusion behaviour.

H‑bond pattern Two H‑bond donors (carboxylic acid + free NH) vs one in the N‑9 isomer change binding interactions; functional equivalence is unlikely.

Ionisation equilibrium A lower pKa in the 3‑isomer shifts ionisation; salt‑bridge interactions with targets may differ, limiting direct substitution.

• [1] Chem960. 9H‑Carbazole‑3‑acetic acid (CAS 374916‑11‑7) – Physicochemical Properties. https://mip.chem960.com/cas/374916117/ (accessed 2026‑04‑28). View Source
• [2] Chembase. 2‑(9H‑carbazol‑9‑yl)acetic acid (CAS 524‑80‑1) – Physicochemical Properties. http://www.chembase.cn/molecule‑11129.html (accessed 2026‑04‑28). View Source

2-(9H-Carbazol-3-yl)acetic Acid – Differentiation Evidence

Lipophilicity (logP) Comparison

The 3‑substituted isomer exhibits a predicted logP of 3.2, compared with a logP of 2.79 for the N‑9 isomer [1][2]. This difference of +0.41 log units indicates a measurably higher lipophilicity, which can be advantageous when designing compounds that must cross lipid‑rich biological membranes or when optimizing logD for oral absorption.

Lipophilicity (logP)

Direct comparison

3.2 (Target) vs 2.79 (N‑9 isomer)

ΔlogP +0.41; supports passive permeability screening context

Predicted values; verify experimentally

Evidence Dimension	Octanol-water partition coefficient (logP, predicted)
Target Compound Data	3.2 (XLogP) [1]
Comparator Or Baseline	2.79 (Log P) for 2-(9H-carbazol-9-yl)acetic acid [2]
Quantified Difference	ΔlogP = +0.41
Conditions	Predicted values; target compound XLogP from Chem960; comparator Log P from Chembase (JChem).

Why This Matters

A higher logP directly translates to improved passive membrane permeability, making the 3‑substituted isomer a more suitable starting point for CNS‑penetrant or intracellular‑targeting programmes.

• [1] Chem960. 9H‑Carbazole‑3‑acetic acid (CAS 374916‑11‑7) – XLogP. https://mip.chem960.com/cas/374916117/ (accessed 2026‑04‑28). View Source
• [2] Chembase. 2‑(9H‑carbazol‑9‑yl)acetic acid (CAS 524‑80‑1) – Log P. http://www.chembase.cn/molecule‑11129.html (accessed 2026‑04‑28). View Source

Topological Polar Surface Area Comparison

The 3‑substituted isomer has a TPSA of 53.1 Ų, whereas the N‑9 isomer has a TPSA of 42.23 Ų [1][2]. The additional polar surface area stems from the exposure of both the carboxylic acid group and the carbazole NH, altering the compound's hydrogen‑bonding capacity and its ability to penetrate tight‑junction barriers such as the blood‑brain barrier (BBB).

Topological PSA

Direct comparison

53.1 Ų vs 42.23 Ų (N‑9 isomer)

Higher TPSA may restrict CNS penetration in models

Predicted values; confirm in permeability assays

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	53.1 Ų [1]
Comparator Or Baseline	42.23 Ų for 2-(9H-carbazol-9-yl)acetic acid [2]
Quantified Difference	ΔTPSA = +10.87 Ų (+25.7%)
Conditions	Predicted values; target from Chem960; comparator from Chembase.

Why This Matters

A TPSA above 50 Ų often signals reduced passive BBB penetration, which can be exploited to restrict a compound to the periphery, an important consideration when CNS side‑effects must be avoided.

• [1] Chem960. 9H‑Carbazole‑3‑acetic acid (CAS 374916‑11‑7) – TPSA. https://mip.chem960.com/cas/374916117/ (accessed 2026‑04‑28). View Source
• [2] Chembase. 2‑(9H‑carbazol‑9‑yl)acetic acid (CAS 524‑80‑1) – Polar Surface Area. http://www.chembase.cn/molecule‑11129.html (accessed 2026‑04‑28). View Source

Acid Dissociation Constant (pKa) Comparison

The predicted pKa of the carboxylic acid group in the 3‑substituted isomer is 4.41 ± 0.30, compared with 4.58 for the N‑9 isomer [1]. At pH 7.4, both will be predominantly ionised, but the small shift in pKa alters the fraction of the neutral species by approximately 8–10%, which can influence passive diffusion rates and interactions with basic residues in enzyme active sites.

Acid pKa

Direct comparison

4.41 vs 4.58 (N‑9 isomer)

ΔpKa −0.17; shifts ionisation equilibrium slightly

Predicted; context-dependent

Evidence Dimension	Acid dissociation constant (pKa, predicted)
Target Compound Data	4.41 ± 0.30
Comparator Or Baseline	4.58 (JChem Acid pKa) for 2-(9H-carbazol-9-yl)acetic acid [1]
Quantified Difference	ΔpKa = −0.17
Conditions	Predicted values; target from ChemicalBook; comparator from Chembase (JChem).

Why This Matters

Even a modest pKa difference can shift the ionisation equilibrium sufficiently to affect solubility, formulation pH adjustment, and the strength of salt‑bridge interactions with a target protein.

• [1] Chembase. 2‑(9H‑carbazol‑9‑yl)acetic acid (CAS 524‑80‑1) – JChem Acid pKa. http://www.chembase.cn/molecule‑11129.html (accessed 2026‑04‑28). View Source

Hydrogen‑Bond Donor Count Comparison

The 3‑substituted isomer possesses two hydrogen‑bond donor (HBD) atoms (carboxylic acid OH and carbazole NH), while the N‑9 isomer has only one (carboxylic acid OH) because its carbazole nitrogen is alkylated [1][2]. The additional donor enables bidentate H‑bond interactions with target proteins, a feature frequently exploited in fragment‑based lead discovery to enhance binding affinity and specificity.

H‑bond donors

Direct comparison

2 (carboxylic acid + carbazole NH)

vs 1 (carboxylic acid only) for N‑9 isomer

Enables bidentate H‑bond interactions

Structural analysis

Evidence Dimension	Number of hydrogen-bond donor atoms
Target Compound Data	2 (carboxylic acid + carbazole NH) [1]
Comparator Or Baseline	1 (carboxylic acid only) for 2-(9H-carbazol-9-yl)acetic acid [2]
Quantified Difference	ΔHBD = +1
Conditions	Structural analysis; HBD count from Chem960 and Chembase.

Why This Matters

An additional H‑bond donor can anchor a fragment more tightly in a protein pocket, providing a synthetic advantage when growing or linking fragments in a structure‑based design campaign.

• [1] Chem960. 9H‑Carbazole‑3‑acetic acid (CAS 374916‑11‑7) – H‑bond donor count. https://mip.chem960.com/cas/374916117/ (accessed 2026‑04‑28). View Source
• [2] Chembase. 2‑(9H‑carbazol‑9‑yl)acetic acid (CAS 524‑80‑1) – H‑bond donor count. http://www.chembase.cn/molecule‑11129.html (accessed 2026‑04‑28). View Source

Commercial Availability & Batch‑Specific QC

The compound is stocked by multiple vendors with a declared purity of ≥95% and is supplied with batch‑specific analytical data (NMR, HPLC, GC) . While the N‑9 isomer is also commercially available, the 3‑substituted isomer’s transparent QC documentation reduces the risk of positional‑isomer contamination—a critical concern when the 3‑ and 9‑substituted isomers are not chromatographically resolved under standard conditions.

Batch QC identity

Supplier data

≥95% purity with NMR, HPLC, GC

Reduces isomer‑confusion risk in assays

Review batch‑specific COA

Evidence Dimension	Purity and analytical documentation
Target Compound Data	≥95% purity; NMR, HPLC, GC data provided
Comparator Or Baseline	N‑9 isomer also available but positional-isomer contamination risk noted
Quantified Difference	Not directly quantifiable, but batch‑specific QC reduces isomer‑confound risk
Conditions	Supplier specifications (Bidepharm, Alfa Chemistry, Hit2Lead).

Why This Matters

Procurement decisions in fragment libraries and SAR campaigns demand verified chemical identity; batch‑level QC for the 3‑substituted isomer safeguards against regioisomeric mis‑assignment that could derail biological assay interpretation.

2-(9H-Carbazol-3-yl)acetic Acid – Application Scenarios

Fragment-Based Discovery with Dual H-Bond Donor

The presence of two hydrogen‑bond donors (carboxylic acid and carbazole NH) makes the 3‑substituted isomer particularly valuable for fragment screens targeting proteins with adjacent hydrogen‑bond acceptor residues. The additional donor, absent in the N‑9 isomer, can increase binding enthalpy and improve ligand efficiency [1][2].

Peripherally Restricted Drug Design

With a TPSA of 53.1 Ų—above the typical 50 Ų threshold for passive BBB penetration—this compound is a rational choice when the therapeutic target resides outside the CNS and central side‑effects must be limited. The N‑9 isomer’s lower TPSA (42.23 Ų) would not provide the same level of CNS exclusion confidence [1][2].

OLED Materials & Fluorescent Probe Synthesis

The free carbazole NH in the 3‑position isomer permits further N‑functionalisation or metal‑complexation without altering the carboxylic acid handle. This orthogonal reactivity is not possible with the N‑9 isomer, where the nitrogen is already alkylated, limiting its versatility in materials chemistry [1][2].

Regulatory-Compliant Procurement for Pre-clinical Optimization

Suppliers such as Bidepharm provide batch‑specific NMR, HPLC, and GC certificates, ensuring that researchers receive the correct regioisomer with documented purity. This level of quality assurance is essential when transitioning from exploratory chemistry to formal SAR studies where isomeric impurities could confound biological results .

Application

Selection Property

Validation Focus

Fragment-based discovery

Dual H‑bond donor capacity

Binding enthalpy and ligand efficiency screening

Peripheral target probe design

Elevated TPSA may limit CNS entry

BBB permeability assay verification

OLED & fluorescent probe synthesis

Free carbazole NH for orthogonal reactivity

N‑functionalisation and metal‑complexation scope

Fragment library procurement

Batch‑specific QC documentation

Isomeric purity and identity verification

• [1] Chem960. 9H‑Carbazole‑3‑acetic acid (CAS 374916‑11‑7) – Physicochemical Properties. https://mip.chem960.com/cas/374916117/ (accessed 2026‑04‑28). View Source
• [2] Chembase. 2‑(9H‑carbazol‑9‑yl)acetic acid (CAS 524‑80‑1) – Physicochemical Properties. http://www.chembase.cn/molecule‑11129.html (accessed 2026‑04‑28). View Source